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Compound of Interest

Compound Name: Boc-Gln-Arg-Arg-AMC Acetate

Cat. No.: B15552982

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-Gln-Arg-Arg-AMC Acetate is a highly sensitive fluorogenic substrate designed for the

measurement of protease activity. Its utility is particularly noted in the study of serine proteases,

such as hepsin. This peptide derivative is a valuable tool in diverse research areas including

enzymology, cancer research, and the development of novel therapeutics. The fundamental

principle of its use lies in the enzymatic cleavage of the amide bond between the arginine

residue and the 7-amino-4-methylcoumarin (AMC) group. This cleavage event liberates the

AMC fluorophore, resulting in a quantifiable increase in fluorescence, which is directly

proportional to the protease activity.

Physicochemical Properties
The key quantitative data for Boc-Gln-Arg-Arg-AMC Acetate are summarized in the table

below for easy reference and comparison.
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Property Value

Molecular Formula C32H49N11O8·C2H4O2

Molecular Weight 775.86 g/mol

Appearance White to off-white solid powder

Excitation Wavelength (AMC) 341-380 nm[1][2]

Emission Wavelength (AMC) 440-460 nm[1][2][3]

Mechanism of Action
The utility of Boc-Gln-Arg-Arg-AMC Acetate as a protease substrate is based on the principle

of fluorescence resonance energy transfer (FRET). In its intact state, the proximity of the

peptide to the AMC group results in quenching of the AMC fluorescence. Upon proteolytic

cleavage at the C-terminal side of the arginine residue, the AMC fluorophore is released. The

free AMC exhibits a significant increase in fluorescence upon excitation, which can be

monitored in real-time to determine the rate of the enzymatic reaction.

Experimental Protocols
General Protease Activity Assay
This protocol provides a general methodology for the use of Boc-Gln-Arg-Arg-AMC Acetate in

a 96-well plate format. It is recommended to optimize the conditions for each specific enzyme

and experimental setup.

Materials:

Boc-Gln-Arg-Arg-AMC Acetate

Purified protease of interest

Assay Buffer (e.g., 50 mM Tris, pH 8.0, 100 mM NaCl, 0.01% Tween-20)

DMSO

96-well black microplate
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Fluorescence plate reader

Procedure:

Substrate Preparation: Prepare a stock solution of Boc-Gln-Arg-Arg-AMC Acetate in

DMSO. A typical stock concentration is 10 mM.

Working Solution Preparation: Dilute the substrate stock solution in the assay buffer to the

desired final concentration. The final concentration of the substrate typically ranges from 50-

200 µM.

Enzyme Preparation: Prepare a dilution series of the purified protease in the assay buffer.

Assay Reaction:

Add 50 µL of the enzyme dilution to each well of the 96-well plate.

To initiate the reaction, add 50 µL of the substrate working solution to each well.

Include control wells containing the substrate and assay buffer without the enzyme to

measure background fluorescence.

Fluorescence Measurement: Immediately place the plate in a fluorescence plate reader pre-

set to the appropriate temperature. Monitor the increase in fluorescence intensity over time.

Excitation Wavelength: 360-380 nm

Emission Wavelength: 460 nm[4]

Data Analysis: Determine the initial reaction velocity (V₀) from the linear portion of the

fluorescence versus time plot. The enzyme activity can be calculated from a standard curve

of free AMC.

Application in Signaling Pathway Analysis: The Role
of Hepsin in Cancer Biology
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Boc-Gln-Arg-Arg-AMC Acetate is a key reagent in elucidating the role of the serine protease

hepsin in pathological signaling pathways, particularly in cancer. Overexpression of hepsin has

been implicated in promoting tumorigenesis by augmenting the Hepatocyte Growth Factor

(HGF)/MET signaling pathway and disrupting epithelial cell cohesion.

Hepsin-Mediated HGF/MET Signaling Pathway
The following diagram illustrates the signaling cascade initiated by hepsin activity. In this

pathway, hepsin-mediated proteolytic activation of pro-HGF leads to the activation of the MET

receptor tyrosine kinase, which in turn triggers downstream signaling events that promote cell

proliferation, motility, and invasion.
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Hepsin-mediated activation of the HGF/MET signaling pathway.

Experimental Workflow for Investigating Hepsin Activity
The following diagram outlines a typical experimental workflow for investigating the role of

hepsin in a biological sample using Boc-Gln-Arg-Arg-AMC Acetate.
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Experimental workflow for the determination of hepsin activity.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15552982/docs?utm_src=pdf-body-img#technical-guide-boc-gln-arg-arg-amc-acetate-for-protease-activity-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15552982?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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